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Diclosulam Technical Profile & Data Summary

The following table consolidates key chemical properties and environmental fate data for diclosulam, which

are foundational for planning any soil study [1] [2].

Property Value

Significance for Soil Sampling

Molecular Formula C13H10CI2FNsOsS [1]

Water Solubility 6.32 pg/mL (at 20°C,

pH 7) [1]

Octanol-Water Partition
Coefficient (log P)

0.85[1]

Soil DTso (Typical) 49 days (lab); 20 days

(field) [1]

Identifies the compound and is used in analytical
detection.

Low solubility suggests binding to soil organic
matter, but potential for leaching.

Indicates low lipophilicity and a high potential for
mobility in the soil environment.

Ranges from moderately persistent to non-
persistent. Sampling must cover this dissipation
period.
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Property Value Significance for Soil Sampling
Primary Degradation Microbial degradation Sampling should consider factors affecting
Route [1] microbial activity (e.g., soil moisture, temperature,

organic matter).

Vapour Pressure 6.67 x 1071 mPa Non-volatile; loss to air is negligible. Focus
(25°C) [1] sampling on soil and water pathways.
pKa 4.0 [1] Weak acid; its behavior and sorption can be

influenced by soil pH.

Frequently Asked Questions (FAQs) for Researchers

Q1: What is the most critical property to consider when designing a soil sampling plan for diclosulam?
The high soil mobility (indicated by a low Log P of 0.85) [1] is paramount. It means diclosulam can leach
through the soil profile. A sampling protocol that only collects surface soil (e.g., 0-5 cm) may significantly
underestimate dissipation and overestimate persistence, as the chemical may have moved downward. Your
plan must include depth-profiled sampling (e.g., 0-10 ¢cm, 10-20 cm, 20-30 cm) to track its vertical

movement.

Q2: Over what time frame should I collect soil samples to reliably calculate the dissipation half-life
(DTs0)? Given that the field DTso is reported to be around 20 days [1], your sampling should be intensive

during the initial phase. A general guideline is to sample for at least 2-3 times the expected DTso.

¢ Recommended Schedule: Sample at day 0 (application), and then at 1, 3, 7, 14, 21, 30, 45, and 60
days post-application. This captures the rapid initial decline and the longer tail of residual
concentrations.

Q3: How should I store soil samples prior to analysis to prevent non-microbial degradation? While the
search results do not specify storage conditions for diclosulam, standard best practices for pesticide fate

studies should be followed:

¢ Immediate Freezing: Flash-freeze samples in liquid nitrogen upon collection in the field to instantly
halt microbial activity.
e Long-term Storage: Store samples at -20°C or below until extraction and analysis.
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e Avoid Thawing: Minimize freeze-thaw cycles, as they can disrupt soil structure and potentially alter

analyte availability.

Troubleshooting Guide for Common Experimental

Issues

Problem

Possible Cause

Solution

High variability in
dissipation rates
between field
replicates.

Unexpectedly low
recovery of diclosulam
from control soil
samples.

Detecting diclosulam
in deeper soil layers
sooner than
anticipated.

Spatial variability in soil
properties (e.g., organic
matter, pH, microbial
communities) affecting
diclosulam's fate.

Analytic degradation during

storage or inefficient

extraction due to strong soill

binding.

Preferential water flow
through macropores (e.g.,
earthworm holes, root

channels) bypassing the soil

matrix.

Increase the number of field replicates. Use
composite sampling (multiple cores per
plot) to homogenize the sample and better
represent the plot average.

Verify storage conditions are consistently
frozen. Optimize the extraction method by
using a stronger solvent or adding a
hydrolysis step, given the sulfonamide
linkage in its structure [1].

This is consistent with its high mobility.
Document soil macroporosity during
sampling. Consider modeling transport to
account for preferential flow.

Proposed Experimental Workflow for Soil Sampling

Since a specific protocol was not found, the following workflow is synthesized from the chemical data and

standard scientific practice. The diagram below outlines the key decision points and steps for a robust

dissipation study.
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Laboratory Analysis

A

Apply Diclosulam
(Pre-emergence)

Define Study Objectives

Analyze Soil Properties: Determine Site History:
pH, Organic Matter, Texture Previous Crops & Herbicides

Define Sampling Depths: Set Sampling Timeline: Plan Replicates:
0-10 cm, 10-20 cm, etc. DayO0, 1, 3,7, 14, 21, 30... 24 per treatment/time

Collect Soil Cores

Store Samples at -20°C

Extract Diclosulam
from Soil

Analyze via

LC-MS/MS

Model Dissipation
Kinetics (DTso)

Click to download full resolution via product page

To put this workflow into practice, here is a detailed methodology:

¢ Site Characterization:

o Soil Analysis: Collect baseline soil samples to determine key parameters: pH (pKa is 4.0, so

sorption is pH-dependent) [1], organic matter content, and soil texture (affects permeability
and microbial habitat).

o Site History: Document previous crops and herbicide use to understand the existing soill

e Design Sampling Plan:

microbial community and potential for cross-interaction.
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o Depth: As noted in the FAQ, use depth-profiled sampling. A suggested scheme is 0-10 cm, 10-
20 cm, and 20-30 cm.

o Timeline: Follow the intensive schedule proposed in FAQ A2 to capture the rapid initial decline.

o Replicates: A minimum of four true field replicates per treatment and time point is
recommended for statistical robustness.

e Field Sampling Execution:

o Application: Apply diclosulam as a pre-emergence herbicide, ideally incorporated into the top
1-3 inches of soil, as per its typical use pattern [2].

o Collection: Use a soil corer of appropriate diameter to collect cores from each designated
depth. Composite several cores from within each replicate plot to create a representative
sample.

o Storage: Immediately place samples in dark containers on dry ice or in a portable cooler with
ice packs, and transfer to a -20°C freezer within a few hours to halt microbial degradation [1].

e Laboratory Analysis:

o Extraction: Develop and validate an extraction method suitable for your soil type. Given its
properties, a mixture of water and a polar organic solvent like methanol or acetonitrile is a likely
starting point.

o Analysis: Quantify diclosulam concentrations using a sensitive technique like Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

o Modeling: Fit the concentration-time data to appropriate kinetic models (e.g., first-order or
biphasic) to calculate the dissipation half-life (DTso).
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[https://www.smolecule.com/products/b617487#optimizing-soil-sampling-for-diclosulam-dissipation-

studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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